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Compound of Interest

Compound Name: 6-Methoxy-1-naphthoic acid

Cat. No.: B1308658

Introduction: 6-Methoxy-1-naphthoic acid is a valuable naphthalene-based building block in
organic synthesis. Its derivatization provides access to a range of molecules with potential
biological activity. A key application of this compound is in the synthesis of intermediates for
targeted pharmaceutical agents. This document details the synthesis of a crucial intermediate,
6-hydroxy-N-methyl-1-naphthamide, which is a precursor for the synthesis of potent tyrosine
kinase inhibitors.

Core Application: The primary pharmaceutical application of 6-methoxy-1-naphthoic acid is
its use as a starting material for the synthesis of 6-hydroxy-N-methyl-1-naphthamide. This
intermediate is a key component in the synthesis of advanced pharmaceutical compounds,
such as 6-(7-((1-aminocyclopropyl)methoxy)-6-methoxyquinolin-4-yloxy)-N-methyl-1-
naphthamide, a molecule with potential as a tyrosine kinase inhibitor. The synthesis involves a
two-step process: the amidation of 6-methoxy-1-naphthoic acid with methylamine, followed
by the demethylation of the resulting amide.

Synthetic Workflow and Key Intermediates

The overall synthetic pathway from 6-methoxy-1-naphthoic acid to the target pharmaceutical
intermediate, 6-hydroxy-N-methyl-1-naphthamide, is outlined below. This transformation is
achieved through two sequential chemical reactions: N-methylation of the carboxylic acid and
subsequent demethylation of the methoxy group.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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